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Compound of Interest

Compound Name: Pentamagnesium digallide

Cat. No.: B14722475

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the experimental stability of the intermetallic compound MgsGa:z
against other magnesium-gallium (Mg-Ga) phases. This analysis is supported by experimental
data and detailed methodologies.

The stability of intermetallic compounds is a critical parameter in materials science, influencing
their performance in various applications. In the Mg-Ga binary system, the MgsGaz phase is
predicted to be the most magnesium-rich stable compound. This guide summarizes the
experimental evidence that validates this prediction and compares its thermodynamic stability
with other intermetallic phases in the same system.

Comparative Stability of Mg-Ga Intermetallic
Compounds

Experimental data, primarily from calorimetric measurements, confirms the thermodynamic
stability of MgsGaz. The table below presents the experimentally determined and theoretically
calculated standard enthalpy of formation for MgsGaz and other notable Mg-Ga intermetallic
compounds. A more negative enthalpy of formation indicates greater thermodynamic stability.
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Experiment Calculated
al Standard Standard

Crystal Pearson Space Enthalpy of  Enthalpy of
Compound . .
Structure Symbol Group Formation Formation
(kd/mol of (kd/mol of
atoms) atoms)
MgsGaz Orthorhombic 0128 Ibam -29.5[1] -28.9
Not
Mg2Ga Hexagonal hP18 P-62c Experimentall  -27.8
y Determined
Not
MgGa Tetragonal t132 l41/a Experimentall -24.4
y Determined
Not
MgGa:z Orthorhombic  oP24 Pbam Experimentall  -18.8
y Determined
Not
Mg=Gas Tetragonal t128 [4/mmm Experimentall  -12.3

y Determined

Note: Calculated values are sourced from first-principles calculations and provide a theoretical
basis for comparison.

The experimental data clearly indicates that MgsGaz possesses a significantly negative
enthalpy of formation, confirming its stability. While experimental values for the other Mg-Ga
phases are not readily available in the reviewed literature, theoretical calculations suggest that
MgsGa: is one of the most stable compounds in this binary system.

Experimental Protocols

The primary experimental technique for determining the enthalpy of formation of intermetallic
compounds is solution calorimetry. This method involves measuring the heat released or
absorbed when the compound and its constituent elements are dissolved in a suitable solvent.
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Synthesis of MgsGaz for Experimental Validation

A common method for synthesizing Mg-Ga intermetallic compounds for experimental analysis

is through direct reaction of the elements in a sealed inert atmosphere.

Material Preparation: High-purity magnesium (Mg) and gallium (Ga) are weighed in the
desired stoichiometric ratio (5:2 for MgsGaz).

Encapsulation: The elements are placed in a crucible, often made of tantalum or alumina,
which is then sealed in a quartz ampoule under a high vacuum or inert gas (e.g., argon) to
prevent oxidation.

Heat Treatment: The ampoule is heated in a furnace to a temperature above the melting
point of both constituents (e.g., 700-800°C) to allow for homogenization of the melt.

Annealing: The molten alloy is then slowly cooled to a temperature below the solidus line and
annealed for an extended period (several days to weeks) to ensure the formation of a single-
phase, equilibrium microstructure.

Characterization: The resulting sample is characterized using techniques such as X-ray
Diffraction (XRD) to confirm the crystal structure and phase purity, and Scanning Electron
Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDS) to verify the
composition and homogeneity.

Solution Calorimetry for Enthalpy of Formation
Measurement

Calorimeter Setup: A high-temperature solution calorimeter, typically containing a molten
metal solvent (e.g., liquid tin or aluminum), is brought to a stable operating temperature.

Calibration: The calorimeter is calibrated by dropping a known mass of a pure element with a
well-established enthalpy of solution into the solvent.

Sample Measurement: A precisely weighed sample of the synthesized MgsGaz compound is
dropped into the solvent, and the resulting heat effect is measured.
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o Elemental Measurement: The individual constituent elements (Mg and Ga) are also
separately dissolved in the same solvent, and their respective heats of solution are

measured.

o Calculation: The standard enthalpy of formation (AH°f) of MgsGa:z is calculated using Hess's
law, based on the difference between the heat of solution of the compound and the weighted

sum of the heats of solution of its constituent elements.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental process for validating the
predicted stability of MgsGaa.
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Sample Synthesis & Characterization

Weighing of High-Purity
Mg and Ga (5:2 ratio)

'

Sealing in Inert
Atmosphere (e.g., Ar)

'

Melting and
Homogenization

'

Annealing

'

Phase & Composition
Characterization (XRD, SEM/EDS)

Validated
MgsGaz Sample

Solution Calorimetry

A\
Measure Heat of Solution Measure Heat of Solution Measure Heat of Solution
of MgsGaz of pure Mg of pure Ga

;

Calculate Enthalpy of Formation
(AH®f) using Hess's Law

Validation

Compare Experimental AH°f

with Predicted Value

Click to download full resolution via product page

Experimental workflow for the validation of MgsGac: stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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